Cas no 1424698-14-5 (2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl-)
2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl-
- 1424698-14-5
- Z44409080
- 3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyano-N-methylprop-2-enamide
- (E)-3-[5-Chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]pyrazol-4-yl]-2-cyano-N-methylprop-2-enamide
- EN300-26607320
-
- Inchi: 1S/C16H12ClF3N4O/c1-9-13(6-10(8-21)15(25)22-2)14(17)24(23-9)12-5-3-4-11(7-12)16(18,19)20/h3-7H,1-2H3,(H,22,25)
- InChI Key: HUWHQQKRBWBSEC-UHFFFAOYSA-N
- SMILES: C(NC)(=O)C(C#N)=CC1=C(Cl)N(C2=CC=CC(C(F)(F)F)=C2)N=C1C
Computed Properties
- Exact Mass: 368.0651732g/mol
- Monoisotopic Mass: 368.0651732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 70.7Ų
2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26607320-0.05g |
3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyano-N-methylprop-2-enamide |
1424698-14-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl-
Introduction to 2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl- and Its Significance in Modern Chemical Biology
2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl (CAS No. 1424698-14-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic development.
The molecular structure of 2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl is characterized by a pyrazole core, which is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. The pyrazole ring is substituted with various functional groups, including a chloro group at the 5-position, a methyl group at the 3-position, and a phenyl ring with a trifluoromethyl group at the 3-position. Additionally, the amide functionality at the 2-position and the cyano group contribute to the compound's overall complexity and reactivity.
One of the most intriguing aspects of this compound is its potential to interact with biological targets in novel ways. The presence of multiple substituents on the pyrazole ring suggests that it may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have shown that pyrazole derivatives are particularly effective in modulating enzyme activity and have been explored as leads for new therapeutic agents.
In particular, the 5-chloro-3-methyl substitution pattern on the pyrazole ring has been associated with enhanced binding affinity to certain protein targets. This substitution pattern is known to improve metabolic stability and oral bioavailability, making it an attractive feature for drug development. Furthermore, the trifluoromethyl group on the phenyl ring is a well-documented pharmacophore that enhances lipophilicity and binding interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule for further optimization.
The cyano group at the 2-position of the propenamide moiety adds another layer of complexity to this molecule. Cyano groups are known to be versatile handles for further chemical modification, allowing for the synthesis of analogs with tailored biological properties. Additionally, the N-methyl amide functionality contributes to the compound's overall solubility and bioavailability, which are critical factors in drug development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors involved in inflammatory pathways. These findings are particularly exciting given the high unmet medical need for novel anti-inflammatory agents.
Moreover, the integration of machine learning algorithms has allowed for rapid screening of large libraries of compounds for potential biological activity. This approach has identified several promising candidates, including derivatives of 2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl, that exhibit enhanced potency and selectivity. These findings highlight the importance of leveraging computational tools in modern drug discovery.
In vitro studies have begun to elucidate the mechanism of action of this compound. Initial results suggest that it may inhibit key enzymes involved in inflammation by competing with natural substrates for binding sites. This mechanism is supported by structural evidence showing that the compound fits snugly into active pockets of target enzymes. Further research is needed to confirm these findings and to explore potential side effects or off-target interactions.
The synthesis of 2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl presents both challenges and opportunities for medicinal chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity during synthesis. However, recent advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency than ever before.
One particularly innovative approach involves using transition metal-catalyzed reactions to construct key structural motifs efficiently. For example, palladium-catalyzed cross-coupling reactions have been used to introduce aryl groups onto the pyrazole ring while maintaining high selectivity. These methods not only improve synthetic efficiency but also allow for easier modifications of existing structures.
The potential applications of 2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-ylyl]-2-cyano-N-methyl extend beyond inflammation management. Preliminary data suggest that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. This finding is particularly relevant given rising concerns about antibiotic resistance worldwide.
In conclusion,2 Propenamide, *CAS No.* *1424698* *14* *15* *is* *a* *promising* *lead* *molecule* *with* *potential* *biological* *activities* *that* *make* *it* *an* *attractive* *candidate* *for* *further* *investigation.* *The*
The future directions for research on this compound include further exploration of its mechanism of action through both computational and experimental methods. Additionally, integrating this compound into larger libraries or screens could help identify new analogs with improved properties.* These efforts will be crucial in advancing our understanding of its potential as a therapeutic agent.*
1424698-14-5 (2-Propenamide, 3-[5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-2-cyano-N-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)